Cas no 1851654-76-6 (1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol)

• Product Name: 1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol
• CAS No: 1851654-76-6
• MF: C₉H₁₈FNOS
• MW: 207.308724880219
• CID: 5821714
• PubChem ID: 130879231
• Update Time: 2025-06-03

1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol
• EN300-1648143
• 1851654-76-6
• 1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol

• Inchi： 1S/C9H18FNOS/c1-7-8(2)13-4-3-11(7)6-9(12)5-10/h7-9,12H,3-6H2,1-2H3
• InChI Key： FTZRQMXBRNVWJK-UHFFFAOYSA-N
• SMILES： S1CCN(CC(CF)O)C(C)C1C

Computed Properties

• Exact Mass: 207.10931353g/mol
• Monoisotopic Mass: 207.10931353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.8Ų

Additional information on 1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol

Introduction to 1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol (CAS No. 1851654-76-6)

1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol is a unique organic compound with the CAS registry number 1851654-76-6. This compound belongs to the class of thiomorpholines, which are sulfur-containing heterocyclic compounds. The structure of this molecule features a thiomorpholine ring substituted with methyl groups at positions 2 and 3, a hydroxyl group at position 4, and a fluorinated propanol group attached to the nitrogen atom of the ring. The presence of these substituents imparts distinct chemical and physical properties to the compound, making it a subject of interest in various fields of chemistry and materials science.

The synthesis of 1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol involves a multi-step process that typically includes nucleophilic substitution, oxidation, and reduction reactions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for the preparation of such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the key areas where this compound has shown potential is in pharmaceutical research. The fluorinated propanol group is known to enhance drug-like properties such as bioavailability and metabolic stability. Studies have demonstrated that 1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2-ol exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The thiomorpholine ring provides a rigid framework that can be utilized in the design of advanced materials such as polymers and liquid crystals. Recent research has focused on incorporating this compound into polymer networks to improve their mechanical and thermal properties.

The physical properties of 1-(2,3-Dimethylthiomorpholin-4-yl)-3-fluoropropan-2